(3-((4-Chlorophenyl)sulfonyl)azetidin-1-yl)(cyclobutyl)methanone

• IUPAC Name: [3-(4-chlorophenyl)sulfonylazetidin-1-yl]-cyclobutylmethanone
• InChI: InChI=1S/C14H16ClNO3S/c15-11-4-6-12(7-5-11)20(18,19)13-8-16(9-13)14(17)10-2-1-3-10/h4-7,10,13H,1-3,8-9H2
• InChI Key: DDLYBXKXYFPDIF-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)C(=O)N2CC(C2)S(=O)(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C14H16ClNO3S
• Molecular Weight: 313.8 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the azetidine ring, which is a type of beta-lactam ring. This ring is highly strained due to its small size, which can make the compound reactive. The sulfonyl group is a strong electron-withdrawing group, which could affect the reactivity of the compound.

Chemical Reactions Analysis

The chemical reactions that this compound might undergo would depend on the conditions and the reagents present. The azetidine ring could potentially be opened under acidic or basic conditions. The sulfonyl group might undergo reactions with nucleophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and the presence of functional groups. For example, the presence of the polar sulfonyl group could increase the compound’s solubility in polar solvents.

Scientific Research Applications

Nonlinear Optics (NLO) Materials

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Optoelectronic Devices

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Safety and Hazards

As with any chemical compound, handling “(3-((4-Chlorophenyl)sulfonyl)azetidin-1-yl)(cyclobutyl)methanone” would require appropriate safety precautions. Without specific information, it’s hard to comment on the exact safety and hazards associated with this compound.